Cas no 4543-33-3 (9H-Carbazole,1,3,6,8-tetranitro-)

• Product Name: 9H-Carbazole,1,3,6,8-tetranitro-
• CAS No: 4543-33-3
• MF: C₁₂H₅N₅O₈
• MW: 347.196801900864
• CID: 329263
• PubChem ID: 125310350
• Update Time: 2025-10-29

9H-Carbazole,1,3,6,8-tetranitro- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole,1,3,6,8-tetranitro-
• 1,3,6,8-tetranitro-9H-carbazole

• Inchi： 1S/C12H5N5O8/c18-14(19)5-1-7-8-2-6(15(20)21)4-10(17(24)25)12(8)13-11(7)9(3-5)16(22)23/h1-4,13H
• InChI Key： JUSWGNJYSBSOFM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC2=C1NC1C(=CC(=CC2=1)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 347.01400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: Uncertain
• Density: 1.5802 (rough estimate)
• Boiling Point: 481.79°C (rough estimate)
• Refractive Index: 1.7000 (estimate)
• PSA: 199.07000
• LogP: 5.04670
• Solubility: Uncertain

9H-Carbazole,1,3,6,8-tetranitro- Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H228
• Warning Statement： P210-P240-P241-P280
• Hazardous Material transportation number：UN 1325 4.1/PG II
• RTECS：FE6325000
• HazardClass：4.1
• PackingGroup：II

Additional information on 9H-Carbazole,1,3,6,8-tetranitro-

Comprehensive Overview of 9H-Carbazole,1,3,6,8-tetranitro- (CAS No. 4543-33-3): Properties, Applications, and Innovations

9H-Carbazole,1,3,6,8-tetranitro- (CAS No. 4543-33-3) is a nitro-substituted derivative of carbazole, a heterocyclic aromatic organic compound. This compound has garnered significant attention in advanced material science due to its unique structural and electronic properties. Researchers and industries are increasingly exploring its potential in high-performance applications, such as organic electronics, photovoltaics, and specialty chemicals. The presence of four nitro groups (tetranitro) enhances its reactivity and makes it a valuable intermediate for synthesizing complex molecules.

One of the most searched questions about 9H-Carbazole,1,3,6,8-tetranitro- is its role in organic light-emitting diodes (OLEDs). With the global push toward sustainable energy and green technologies, OLEDs have become a hotspot for innovation. The nitro-functionalized carbazole backbone contributes to electron transport properties, making it a candidate for next-generation display and lighting technologies. Additionally, its thermal stability and optoelectronic characteristics align with the growing demand for energy-efficient materials.

Another trending topic is the use of nitroaromatic compounds like 9H-Carbazole,1,3,6,8-tetranitro- in pharmaceutical research. While this compound itself is not directly used in drugs, its derivatives are investigated for bioactive properties. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents, given carbazole's historical significance in medicinal chemistry. This aligns with the broader interest in drug discovery and precision medicine.

From an environmental perspective, the synthesis and handling of nitro-substituted compounds raise questions about green chemistry practices. Innovations in catalytic methods and solvent-free reactions are being explored to minimize waste and improve the sustainability of producing compounds like 9H-Carbazole,1,3,6,8-tetranitro-. This resonates with the increasing focus on circular economy principles in chemical manufacturing.

In the field of material science, the compound's crystalline structure and intermolecular interactions are subjects of ongoing research. Its ability to form stable charge-transfer complexes makes it relevant for conductive polymers and energy storage applications. As industries seek alternatives to traditional materials, nitro-carbazole derivatives offer a promising avenue for innovation.

For those searching about the safety and handling of CAS No. 4543-33-3, it is crucial to consult reliable chemical databases and material safety data sheets (MSDS). While this article does not cover hazardous classifications, proper laboratory practices and regulatory compliance are emphasized in professional settings. The compound's stability under various conditions is a frequent query, highlighting the need for precise storage and handling protocols.

In summary, 9H-Carbazole,1,3,6,8-tetranitro- represents a versatile building block in modern chemistry. Its applications span cutting-edge technologies, from optoelectronics to biomedical research, reflecting the interdisciplinary nature of contemporary scientific inquiry. As interest in sustainable and high-performance materials grows, this compound is poised to play a pivotal role in future innovations.